![molecular formula C22H19BrClN3O3 B3536461 5-bromo-N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-2-furamide](/img/structure/B3536461.png)
5-bromo-N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-2-furamide
Overview
Description
5-bromo-N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-2-furamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of drug discovery. It belongs to the class of furamide derivatives and has been found to exhibit a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 5-bromo-N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-2-furamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes involved in cancer cell proliferation and inflammation.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and provide pain relief. It has also been found to have a low toxicity profile, making it a promising candidate for further research.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-bromo-N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-2-furamide is its low toxicity profile, which makes it a safer option for lab experiments. However, its limited solubility in water can pose a challenge for researchers. It is also important to note that further studies are needed to fully understand its mechanism of action and potential side effects.
Future Directions
There are several potential future directions for research on 5-bromo-N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-2-furamide. These include:
1. Further studies to understand its mechanism of action and potential side effects
2. Testing its activity against other cancer cell lines
3. Investigating its potential as an anti-inflammatory and analgesic agent
4. Developing new derivatives of this compound with improved solubility and activity
5. Studying its potential as a drug delivery agent for targeted cancer therapy.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in the field of drug discovery. Its low toxicity profile and range of biochemical and physiological effects make it a promising candidate for further research. However, further studies are needed to fully understand its mechanism of action and potential side effects.
Scientific Research Applications
5-bromo-N-{2-[4-(4-chlorobenzoyl)-1-piperazinyl]phenyl}-2-furamide has been found to have potential applications in the field of drug discovery. It has been studied for its activity against various cancer cell lines, including breast cancer, lung cancer, and leukemia. It has also been found to exhibit anti-inflammatory and analgesic properties.
Properties
IUPAC Name |
5-bromo-N-[2-[4-(4-chlorobenzoyl)piperazin-1-yl]phenyl]furan-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19BrClN3O3/c23-20-10-9-19(30-20)21(28)25-17-3-1-2-4-18(17)26-11-13-27(14-12-26)22(29)15-5-7-16(24)8-6-15/h1-10H,11-14H2,(H,25,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJTFIDFYFXBBAV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2NC(=O)C3=CC=C(O3)Br)C(=O)C4=CC=C(C=C4)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19BrClN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
488.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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